Cas no 2551116-94-8 (2,2-Dimethyl-1-(5-methylfuran-2-yl)propan-1-amine hydrochloride)

• Product Name: 2,2-Dimethyl-1-(5-methylfuran-2-yl)propan-1-amine hydrochloride
• CAS No: 2551116-94-8
• MF: C₁₀H₁₈ClNO
• MW: 203.709022045135
• MDL: MFCD32263914
• CID: 5085552
• PubChem ID: 146158106
• Update Time: 2025-06-14

2,2-Dimethyl-1-(5-methylfuran-2-yl)propan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,2-Dimethyl-1-(5-methylfuran-2-yl)propan-1-amine hydrochloride
• 2,2-dimethyl-1-(5-methylfuran-2-yl)propan-1-amine;hydrochloride
• (R)-2,2-Dimethyl-1-(5-methylfuran-2-yl)propan-1-amine hydrochloride
• D81557
• 2,2-Dimethyl-1-(5-methylfuran-2-yl)propan-1-amine HCl
• BS-48459
• MFCD32263914
• EN300-27685703
• 2551116-94-8

• MDL： MFCD32263914
• Inchi： 1S/C10H17NO.ClH/c1-7-5-6-8(12-7)9(11)10(2,3)4;/h5-6,9H,11H2,1-4H3;1H
• InChI Key： BJFVIVHEQCLSHF-UHFFFAOYSA-N
• SMILES： Cl.O1C(C)=CC=C1C(C(C)(C)C)N

Computed Properties

• Exact Mass: 203.1076919g/mol
• Monoisotopic Mass: 203.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2

Additional information on 2,2-Dimethyl-1-(5-methylfuran-2-yl)propan-1-amine hydrochloride

Comprehensive Overview of 2,2-Dimethyl-1-(5-methylfuran-2-yl)propan-1-amine hydrochloride (CAS No. 2551116-94-8)

The compound 2,2-Dimethyl-1-(5-methylfuran-2-yl)propan-1-amine hydrochloride (CAS No. 2551116-94-8) is a chemically synthesized amine derivative with a unique structural framework. Its molecular formula integrates a furan ring substituted with a methyl group, coupled with a dimethylpropylamine backbone, which is protonated as a hydrochloride salt. This structural configuration endows the compound with distinct physicochemical properties, making it a subject of interest in pharmaceutical and agrochemical research. The presence of the hydrochloride moiety enhances its solubility in polar solvents, a critical factor for bioavailability in potential applications.

In recent years, the demand for furan-containing compounds has surged due to their versatility in drug discovery and material science. Researchers are particularly intrigued by the 5-methylfuran-2-yl group, which is known to participate in hydrogen bonding and π-π stacking interactions, key mechanisms in molecular recognition. The 2,2-dimethylpropylamine segment further contributes to steric hindrance, potentially influencing the compound's binding affinity to biological targets. These attributes align with current trends in small-molecule therapeutics, where modular design principles are leveraged to optimize pharmacokinetics.

The synthesis of 2,2-Dimethyl-1-(5-methylfuran-2-yl)propan-1-amine hydrochloride typically involves multi-step organic reactions, including reductive amination or nucleophilic substitution, followed by salt formation. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify purity and structural integrity. Given the growing emphasis on green chemistry, efforts to streamline synthesis with catalytic methods or biodegradable reagents could enhance its sustainability profile—a topic frequently queried in academic and industrial forums.

Beyond its chemical synthesis, the compound's potential applications are a focal point for life sciences. Preliminary studies suggest interactions with central nervous system (CNS) receptors, though detailed pharmacological data remain proprietary or under investigation. This ambiguity has spurred discussions in online scientific communities, with users often searching for "furan-based amine derivatives in neurology" or "structure-activity relationships of substituted propan-1-amines." Such queries reflect the intersection of curiosity and practical research needs.

From a commercial perspective, CAS No. 2551116-94-8 is cataloged by specialty chemical suppliers, often accompanied by technical datasheets detailing storage conditions (e.g., desiccated, at -20°C) and handling precautions. While not classified as hazardous under standard regulations, its hydroscopic nature necessitates inert atmosphere packaging—a detail frequently overlooked in procurement workflows but critical for maintaining compound stability.

In summary, 2,2-Dimethyl-1-(5-methylfuran-2-yl)propan-1-amine hydrochloride exemplifies the innovation driving modern medicinal chemistry. Its hybrid architecture bridges heterocyclic and aliphatic domains, offering a template for further derivatization. As the scientific community continues to explore bioactive furan derivatives, this compound may emerge as a cornerstone in targeted therapeutic development, answering both current and future challenges in molecular design.